Cas no 89690-06-2 (Butanenitrile, 4-[ethyl(phenylmethyl)amino]-)
89690-06-2 structure
Product Name:Butanenitrile, 4-[ethyl(phenylmethyl)amino]-
CAS No:89690-06-2
MF:C13H18N2
MW:202.295423030853
CID:592189
PubChem ID:21668248
Update Time:2025-04-19
Butanenitrile, 4-[ethyl(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 4-[ethyl(phenylmethyl)amino]-
- 4-[benzyl(ethyl)amino]butanenitrile
- AKOS005766226
- DTXSID60616686
- 89690-06-2
- SCHEMBL154265
-
- Inchi: 1S/C13H18N2/c1-2-15(11-7-6-10-14)12-13-8-4-3-5-9-13/h3-5,8-9H,2,6-7,11-12H2,1H3
- InChI Key: QQXRTFRQQGWBHS-UHFFFAOYSA-N
- SMILES: N(CC)(CC1C=CC=CC=1)CCCC#N
Computed Properties
- Exact Mass: 202.146998583g/mol
- Monoisotopic Mass: 202.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 27Ų
Butanenitrile, 4-[ethyl(phenylmethyl)amino]- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
89690-06-2 (Butanenitrile, 4-[ethyl(phenylmethyl)amino]-) Related Products
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